Carbon tetrafluoride

• IUPAC Name: tetrafluoromethane
• InChI: InChI=1S/CF4/c2-1(3,4)5
• InChI Key: TXEYQDLBPFQVAA-UHFFFAOYSA-N
• Canonical SMILES: C(F)(F)(F)F
• Molecular Formula: CF4
• Related CAS: 60346-90-9, 65530-82-7
• DSSTOX Substance ID: DTXSID2041757
• Molecular Weight: 88.004 g/mol
• Physical Description: Tetrafluoromethane is a colorless nonflammable gas. It is shipped as a liquid under pressure. It may be narcotic at high concentrations. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. It is used as a refrigerant., Gas or Vapor, Colorless odorless gas; [Merck Index], ODOURLESS COLOURLESS COMPRESSED GAS.
• Boiling Point: -127.9 °C, -127.8 °C
• Solubility: In water, 18.8 mg/L at 25 °C, Soluble in benzene, chloroform, Solubility in water: none
• Density: 3.034 g/cu cm at 25 °C, Density: 1.89 at -183 °C (liquid); 1.98 at -195 °C (solid)
• Vapor Density: Relative vapor density (air = 1): 3.04
• Vapor Pressure: 1.75X10+5 mm Hg at 25 °C /extrapolated/
• Color/Form: Colorless gas
• CAS RN: 75-73-0
• Melting Point: -183.582 °C, -183.6 °C

Description

Synthesis Analysis

Carbon tetrafluoride can be synthesized through several methods, including the direct fluorination of carbon, as demonstrated in early studies where fluorine gas was reacted with carbon to produce CF4 (Bailey, Hale, & Thompson, 1938). This process involves the generation of fluorine through electrolysis and subsequent reaction with carbon, indicating the straightforward yet highly reactive synthesis pathway for CF4.

Molecular Structure Analysis

The molecular structure of CF4 is tetrahedral, a geometry that is common among the halides of Group IV elements. Studies utilizing infrared absorption spectra have provided insights into the molecular constants and force fields governing the motion of atoms within CF4, offering a deeper understanding of its structural characteristics (Bailey, Hale, & Thompson, 1938).

Chemical Reactions and Properties

CF4 is known for its stability, lacking any stable excited states, which makes it an ideal source of reactive species, particularly fluorine atoms, in plasma environments. This stability underpins its use in plasma-assisted material processing applications, where its behavior and interactions, especially with electrons, are critical for manufacturing processes (Christophorou, Olthoff, & Rao, 1996).

Physical Properties Analysis

The refractive index measurements of CF4 across the 1–20 μm region reveal the contributions of molecular vibrations to its optical properties. Such insights are instrumental in understanding its interactions with light and its implications for various applications, from optical devices to environmental monitoring (Schurin, 1959).

Chemical Properties Analysis

CF4's chemical inertness is notable, with a predicted atmospheric residence time of over 10,000 years, highlighting its near-inert behavior in the atmosphere. This property, while beneficial for certain industrial applications due to its non-reactivity, also poses environmental challenges due to its greenhouse gas potential and long-lived presence in the atmosphere (Cicerone, 1979).

Scientific Research Applications

Plasma-Assisted Material Processing

Carbon tetrafluoride (CF4) is extensively used in plasma-assisted material processing. It's particularly significant in manufacturing semiconductor devices due to its absence of stable excited states and its role as a source of reactive F atoms in plasma environments. Understanding its electronic and ionic interactions, especially its electron collision processes at low energies, is crucial for these applications (Christophorou, Olthoff, & Rao, 1996).

Particle Detector Gas

CF4 has been utilized as a counting gas in particle detectors. Its transport properties, such as mean energy and attenuation coefficient of electron propagation, are significant for the functionality of large time-projection chambers in dark matter detection projects (Caldwell et al., 2009).

Atmospheric Monitoring

CF4, also known as tetrafluoromethane, is a potent greenhouse gas with a remarkably long atmospheric lifetime. Accurate laboratory spectroscopic data are required for infrared sounders to monitor its concentration profiles in the atmosphere. New high-resolution infrared absorption cross sections improve upon those used for remote sensing and help in more accurate retrievals of its atmospheric abundance (Harrison, 2021).

Gas Chromatography

CF4's impurities are determined using gas chromatography. Techniques like Pulsed Discharge Helium Ionization Detector (PDHID) demonstrate its applicability in determining high pure gas CF4, showcasing its sensitivity and low detection limits (Yang Ren, 2010).

Greenhouse Gas Emission Control

CF4 emissions from industrial processes like aluminum production and semiconductor processing pose environmental concerns due to its high global warming potential. Research into abatement processes, like conversion to other fluorinated species using carbon arc plasma, is crucial for controlling these emissions (Chen, David, Tiers, & Schroepfer, 1998).

Mechanism of Action

Target of Action

Carbon tetrafluoride, also known as tetrafluoromethane, is a simple perfluorocarbon . It doesn’t have a specific biological target due to its high stability and inertness . It’s primarily used in industrial applications, such as a refrigerant , and in the study of fluorine chemistry to prepare organofluorine compounds .

Mode of Action

The mode of action of this compound is primarily physical rather than chemical. It’s characterized by its strong carbon-fluorine bonds, which are the strongest single bonds in organic chemistry . The carbon in tetrafluoromethane has a significant positive partial charge, which strengthens and shortens the four carbon-fluorine bonds, providing additional ionic character .

Biochemical Pathways

This compound doesn’t directly participate in any known biochemical pathways due to its chemical stability . It’s worth noting that the thermal decomposition of this compound produces toxic gases of carbonyl fluoride and carbon monoxide .

Result of Action

The primary result of this compound’s action in the environment is its contribution to the greenhouse effect. It’s a potent greenhouse gas with a lifetime of more than 50,000 years, making it a significant contributor to global warming . In industrial applications, it’s used for its physical properties, such as its stability and its ability to act as a refrigerant .

Safety and Hazards

Carbon Tetrafluoride is considered to be nontoxic. The major hazard of overexposure to this compound is the exclusion of an adequate supply of oxygen; therefore, it should be treated as a simple asphyxiant. Vapors from liquefied gas are initially heavier than air and spread along the ground. Contact with gas or liquefied gas may cause burns, severe injury, and/or frostbite.

Future Directions

The adsorption of pure fluid carbon tetrafluoride and the separation of CF4–SF6 and CF4–N2 fluid mixtures using representative nanoporous materials have been investigated. This research could provide a direction for tuning C-F bonding and F/C ratios, developing a safe and efficient fluorination method, and popularizing the applications of fluorinated carbon materials.